Cas no 1780809-78-0 (2-(3-ethylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1780809-78-0
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5836187
• PubChem ID: 105425636
• Update Time: 2025-05-27

2-(3-ethylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine
• EN300-1974627
• 1780809-78-0

• Inchi： 1S/C10H13F2N/c1-2-8-4-3-5-9(6-8)10(11,12)7-13/h3-6H,2,7,13H2,1H3
• InChI Key： HFWBZELBHIQXFF-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(CC)C=1)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine

Research Brief on 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine (CAS: 1780809-78-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine (CAS: 1780809-78-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique amine, featuring a difluoroethyl group attached to a 3-ethylphenyl moiety, has demonstrated promising pharmacological properties in preliminary studies. Recent literature highlights its potential as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. The research team synthesized several derivatives of 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine and evaluated their binding affinities to various GABA receptor subtypes. The results indicated that certain fluorinated analogs showed enhanced blood-brain barrier penetration compared to their non-fluorinated counterparts, suggesting potential applications in neurological disorders.

In parallel research, the compound's utility in proteolysis targeting chimera (PROTAC) development has been explored. The difluoroethylamine moiety appears to confer improved metabolic stability to PROTAC molecules, as reported in a recent ACS Chemical Biology publication. This property is particularly valuable in targeted protein degradation strategies, where molecular stability directly correlates with therapeutic efficacy.

Structural analyses using X-ray crystallography and NMR spectroscopy have revealed that 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine adopts a conformation that facilitates interactions with various biological targets. The fluorine atoms create a strong dipole moment that enhances binding to hydrophobic pockets in proteins, while the ethylphenyl group provides optimal steric bulk for selective target engagement.

Current challenges in the application of this compound include optimizing its synthetic route for large-scale production and further characterizing its pharmacokinetic profile. Recent advances in flow chemistry have shown promise in addressing the former, with a 2024 Organic Process Research & Development report detailing a continuous manufacturing approach that improves yield and reduces impurities.

Future research directions for 2-(3-ethylphenyl)-2,2-difluoroethan-1-amine include exploration of its potential in radiopharmaceuticals (where the fluorine atoms could serve as positron emission tomography labels) and as a scaffold for covalent inhibitors. The compound's unique combination of structural features positions it as a versatile tool in medicinal chemistry, with applications spanning from neuroscience to oncology therapeutics.